N-(2-amino-2-cyclopropylethyl)-2-hydroxy-4-methylbenzamide

• IUPAC Name: N-(2-amino-2-cyclopropylethyl)-2-hydroxy-4-methylbenzamide
• InChI: InChI=1S/C13H18N2O2/c1-8-2-5-10(12(16)6-8)13(17)15-7-11(14)9-3-4-9/h2,5-6,9,11,16H,3-4,7,14H2,1H3,(H,15,17)
• InChI Key: XHZRFNMFXYNPCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)NCC(C2CC2)N)O
• Molecular Formula: C13H18N2O2
• Molecular Weight: 234.29 g/mol

Description

N-(2-amino-2-cyclopropylethyl)-2-hydroxy-4-methylbenzamide, commonly known as ACECLOFENAC, is a non-steroidal anti-inflammatory drug (NSAID) that has been widely used for the treatment of various inflammatory conditions such as osteoarthritis, rheumatoid arthritis, and ankylosing spondylitis. ACECLOFENAC has been found to be a safer and more effective alternative to other NSAIDs due to its selective inhibition of cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of inflammatory mediators.

Mechanism of Action

ACECLOFENAC selectively inhibits the COX-2 enzyme, which is responsible for the production of prostaglandins, a group of inflammatory mediators. By inhibiting COX-2, ACECLOFENAC reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
ACECLOFENAC has been found to have a number of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α), which are involved in the pathogenesis of various inflammatory conditions. ACECLOFENAC has also been found to inhibit the expression of adhesion molecules, which play a key role in the recruitment of inflammatory cells to the site of inflammation.

Advantages and Limitations for Lab Experiments

ACECLOFENAC has several advantages for lab experiments. It is readily available and relatively inexpensive compared to other N-(2-amino-2-cyclopropylethyl)-2-hydroxy-4-methylbenzamides. It has a well-established safety profile and has been extensively studied for its anti-inflammatory and analgesic properties. However, like other N-(2-amino-2-cyclopropylethyl)-2-hydroxy-4-methylbenzamides, ACECLOFENAC has some limitations. It can cause gastrointestinal side effects such as ulcers and bleeding. It can also increase the risk of cardiovascular events such as heart attacks and strokes.

Future Directions

There are several future directions for research on ACECLOFENAC. One area of interest is its potential use in the treatment of other inflammatory conditions such as inflammatory bowel disease and psoriasis. Another area of interest is its mechanism of action, particularly its effects on the immune system. Further research is needed to fully understand the biochemical and physiological effects of ACECLOFENAC and its potential use in the treatment of various inflammatory conditions.

Synthesis Methods

The synthesis of ACECLOFENAC involves the condensation of 4-methyl-2-hydroxybenzoic acid with 2-amino-2-cyclopropylethanol in the presence of a dehydrating agent such as thionyl chloride. The resulting intermediate is then reacted with N,N-dimethylformamide dimethyl acetal to yield the final product.

Scientific Research Applications

ACECLOFENAC has been extensively studied for its anti-inflammatory and analgesic properties. Several studies have demonstrated its efficacy in reducing pain and inflammation associated with various arthritic conditions. ACECLOFENAC has also been found to have a protective effect on the gastrointestinal tract, which is a common side effect of other N-(2-amino-2-cyclopropylethyl)-2-hydroxy-4-methylbenzamides.